Purpose Zoning design of pressure comfort of women's shaping pants is studied in this paper based on the new material made by the LRJ40/1F warp-knitting machine. Design/methodology/approach According to the distribution of body fat and the pressure comfort range of the shaping pants, zoning design is carried out. The pressure comfort of the women's shaping pants is tested by the objective pressure test and the subjective evaluation method. Findings The result is that using the method of zoning design can satisfy the comfort of the lower limbs while improving the mobility and plasticity. Originality/value Pressure comfort has become an important index to evaluate the comfort of elastic shaping pants. However, there were very few studies on the relationship between the pressure comfort of warp-knitted elastic pants and the design of jacquard organization in China and abroad.

Purpose Mycelium is an upcoming bio-based alternative material that has various applications in different industries. Mycelium materials used as composites, leather, construction materials and some are even available for commercial purposes. However, there was not much research found when it came to the application of mycelium as a textile alternative. The purpose of this paper is to examine the potential of mycelium in the textile industry and its possible applications. Design/methodology/approach This review consolidates literature that refers the two major methods used in fungal mycelium production namely; as a composite and as a pure self-grown mycelium sheet. The study compared the current research status in this respective field and reported the scope in the pure mycelium development. Findings The results of the review reported that several research works are performed in composite production with different feedstock. The production methods and product development steps were well established for several applications from home utilities to construction materials. Whereas, in the case of self-grown mycelium sheet production only limited research works were found. Though the possibilities of engineered composite sheets are developed with various properties, research on self-grown pure mycelium sheets are at infant stage. Sensitive production methods, lower tensile, tearing, poor handle properties with brittle structure and non-uniformity in thickness are noted as limitations. Sustainable nature, self-grown three-dimensional nano-fibril network with porous structure are found to be advantageous. Originality/value The solid culture method was identified as a potential method to develop a sheet-like self-grown mycelium with different dimensions. The review results clearly show the lack of research in the direct application of self-grown pure mycelium area concerning feedstock material, fungal species selection and characterization of the developed product. Addressing the existing limitations will yield a sustainable textile material for fashion and textile industry with great potential.

Purpose The aim of the present study is to investigate the effect of fabric weave structure on air permeability and its relation with the garment ventilation. Design/methodology/approach For this purpose, five groups of cotton/polyester shirting fabrics with plain, T2/1, T2/2, T3/1 and T3/3 weave structures were studied. In order to evaluate ventilation, the garment samples were prepared in different sizes, so that the thickness of the air gap formed between the garment and the body simulator varies by zero, 1.5, 1.2 and 2.9 cm. The effect of wind and its speed (1, 2 and 3 m/s) on clothing ventilation has also been evaluated. Findings The results indicated that the rise of wind speed and air gap thickness, due to the increased convective heat transfer, would diminish the air gap temperature of clothing and improves its ventilation. In addition, the fabric weave pattern influences the air ability to pass through the fabric, thus affecting the ventilation capability of the garment. Originality/value Garments made of fabrics with higher structural firmness, such as the plain, not only have lower air permeability, but also has weaker ventilation capability.

Purpose Firefighters are exposed to high outdoor temperature and heat stress caused by metabolic activities during firefighting and should wear protective clothing to ensure their safety and health. Traditional firefighter protective suits are bulky and heavy garments with reduced thermal comfort properties since the fabric thickness and moisture barrier layers prevent heat transfer of the garment and cause additional heat stress. The aim of this study is to reduce heat stress by creating a new fabric design with silica aerogel membrane as a moisture barrier for three-layer fabric system. Design/methodology/approach Polyacrylonitrile (PAN) nanofibers were produced with three different silica aerogel contents and used for three-layered clothing system as a moisture barrier for giving desired protectiveness and thermal comfort to firefighters. Different fabric combinations were designed using two types of outer shell fabrics, two types of moisture barrier fabrics, two types of thermal barrier fabrics and PAN/silica aerogel membranes. Findings The results show that a lighter fabric system with improved wearer’s mobility and thermal comfort properties (thermal resistance and moisture permeability) is achieved with the use of PAN/silica aerogel membrane as an intermediate layer compared to commercial thermal protective fabric systems. Originality/value Differently from traditional thermal protective clothing, which may not provide adequate protection in long-term heat conditions or when exposed to flash fire, a new thermal protective clothing has been developed to be used in extremely hot environments, providing desired technical and performance properties, ease to wear comfort.

Purpose The purpose of this study was to develop an environment-friendly finishing process for coloring and functionalizing fabrics using the extracts from aronia fruit (AF) and/or aronia leaf (AL). Design/methodology/approach Coloring and functional compounds were extracted from both AF and AL to prepare dyeing and finishing agents for textiles. The bioactive compounds were identified, and their concentrations were determined by spectrophotometry and high-performance liquid chromatography. The extracts were then used to dye and finish natural fibers. The cotton and wool fabrics treated with AF, AL and a combination of AF + AL extracts were investigated in terms of coloring properties and functionalities, specifically antioxidant capacity and antibacterial property. Findings According to the obtained results, AF extracts contained significant amounts of anthocyanins and phenols while AL extracts contained higher amounts of phenols with very low levels of anthocyanins. It was successfully demonstrated that the AF and AL extracts can be used to dye fabrics with good color properties. Moreover, textiles treated with aronia extracts inhibited the growth of gram-negative and gram-positive bacteria and exhibited antioxidant properties. Originality/value AF extract showed superior coloring and functional properties compared to AL extract. However, the treatment solution containing both AF and AL extracts demonstrated significant synergic effects on the antibacterial and antioxidant properties of the treated fabrics.

Purpose The aim was to prepare antibacterial microcapsules and transferred to denim and non-denim (canvas) trousers. Design/methodology/approach For this purpose, lavender and sweet almond oil as active agents were encapsulated with ethylcellulose shell with a spray dryer method and carried out capsule optimization studies. Findings The particle diameter of the capsules ranged between 0.61 and 8.76 µm, SPAN value was 1.608 and the mean particle size was 4 µm. The mass yields of capsules ranged between 35.0 and 75.4 %w/w. Denim fabrics were treated with prepared capsules by exhaustion and spraying methods. It was seen that microcapsules provided a reduction of bacteria by over 97% against both Staphylococcus aureus and Escherichia coli and the fabrics still showed an antibacterial effect after five washing cycles. Originality/value When application methods were compared, the spraying method was found to be more sustainable process than exhaustion and could be used as an alternative for reducing energy consumption and capsules could provide antibacterial properties to the fabrics.

Purpose This paper aims to present investigations of the influence of sewing and adhesive bonding technology on the aesthetic, mechanical and conductive properties of the e-textile package. Commercially available conductive textiles are tested for the production of e-textile package by most common cut-and-sewn clothing production technologies. Design/methodology/approach Sewing, adhesive bonding and seam sealing technologies used to obtain e-textile packages with woven and knitted conductive textiles. Produced e-textile packages described in terms of thickness, bending rigidity and general appearance. Exploitation properties of prepared samples tested by cycle tensile experiment and discussed on the basis of variation of linear electrical resistance property. Findings Research has shown that a reliable e-textile package can be obtained by applying cut-and-sew technology for conductive tracks of silver coated woven and knitted material. Seam sealing by thermoplastic polymer layer has an impact on the electrical and deformation properties of the samples. To create attractive smart clothing design, the appropriate joining method and its technological parameters must be chosen to ensure the durability and safety of e-textile packages. Originality/value The findings of the research are of substantial value for the production of e-textiles by cut-and-sewn technologies. The required shape of the conductive textile element for various applications can be cut and joined to the garment parts using traditional sewing or adhesive bonding techniques.

Purpose The purpose of the present study was to improve the fit of women’s bifurcated garments by developing an equation that can predict the crotch length accurately by using a few basic body measurements. This equation could provide a simple mass-customization approach to the design of bifurcated garments. Design/methodology/approach Demographic characteristics and easy-to-record body measurements available in the size USA database were used to predict the crotch length. Different methodologies including best subset regression, lasso regression and principal components regression were experimented with to identify the most important predictor variables and establish a relationship between the significant predictors and crotch length. Findings The lasso regression model provided the highest accuracy, required only five body dimensions and dealt with multicollinearity. The preliminary pattern preparation and garment fit tests indicated that by utilizing the proposed equation, patterns of customized garments could be successfully altered to match the crotch length of the customer, thereby, improving the precision and efficiency of the pattern making process. Originality/value Crotch length is a crucial measurement as it determines bifurcated garment comfort as well as aesthetic fit. The crotch length is usually estimated arbitrarily based on non-scientific methods while drafting patterns, and this increases the likelihood of dissatisfaction with the fit of the lower-body garments. The present study suggested an algorithm that could predict crotch length with 90.53% accuracy using the body dimensions height, hips, waist height, knee height and arm length.

Purpose The research aims to examine the varying influence of printed inkjet ink on the warm/cool feeling and air permeability of printed textile materials and thus on the thermal properties of printed garments. Design/methodology/approach The influence of different number of printing pass and different tone value (TV) coverage was examined. The tested samples were printed with water-based pigment inkjet inks with 10, 50 and 100% TVs with one, three and five printing passes. The tested samples were subjected to thermal characteristics testing by measuring the warm/cool feeling and air permeability before and after printing. Findings The research results showed that there is an increase in the value of the warm/cool feeling by increasing the amount of applied ink on the textile material, which occurs by increasing the TVs and the number of printing pass. At the same time values of air permeability decrease by increasing the number of printing pass, as well as by increasing TVs. Originality/value Based on the results, mathematical models of the dependence of the warm/cool feeling value of printed textile materials on the air permeability and parameters of digital inkjet printing were created. These models are important in clothing design because they show in advance the values of the warm/cool feeling of the clothes being designed and thus enable the design of clothes for different purposes with optimal esthetic and thermal properties.

Purpose The purpose of this study was to investigate the psychological response to changes in temperature and humidity near the skin, and the psychological factors of thermal discomfort. Design/methodology/approach The experiments involved changing the temperature and humidity from a neutral to a hot-humid environment, and vice versa, every 30 min. The psychological response to temperature (which ranged from 24 to 40°C) and humidity (which ranged from 30 to 80% relative humidity) was investigated. Findings The sensory scores shifted according to the direction of the change in temperature and humidity. The environment seemed to be evaluated relatively, whereby the sensory perception was dependent on the prior thermal environment. The psychological response to changes in temperature and humidity near the skin tended to shift from simple situational perceptions, such as feeling hot, to stifling and uncomfortable perceptions, and finally to the perception of dullness. Examining the psychological components revealed that the uncomfortable feeling was affected by “stifling” and “sweaty” perceptions with increasing temperature, by “stifling”, “sweaty”, and “sticky” perceptions with decreasing temperature, by “stifling”, “dull”, “sticky”, and “hot” perceptions with increasing humidity, and by “sweaty”, “dull”, and “humid” perceptions with decreasing humidity. Originality/value This study identified the psychological response that accompanies changes in temperature and humidity near the skin, as well as the psychological components of discomfort associated with changes in temperature and humidity. These results provide insights into the microclimate and thermal comfort of clothing.